
Application Notes and Protocols for 2-Bromo-3-
chlorobenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-3-chlorobenzoic acid

Cat. No.: B1265920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidelines for the safe handling, storage, and use of 2-
Bromo-3-chlorobenzoic acid. The information is intended to minimize risks and ensure a safe

laboratory environment.

Physicochemical and Hazard Data
2-Bromo-3-chlorobenzoic acid is a halogenated aromatic carboxylic acid.[1] Its structure

allows for further functionalization, making it a useful intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1]

Table 1: Quantitative Data for 2-Bromo-3-chlorobenzoic Acid and Related Compounds
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Property Value Source(s)

2-Bromo-3-chlorobenzoic acid

CAS Number 56961-26-3 [1]

Molecular Formula C₇H₄BrClO₂ [1]

Molecular Weight 235.47 g/mol [1]

Melting Point 143-146 °C [2]

Appearance Solid [3]

5-Bromo-2-chlorobenzoic acid

(Isomer)

CAS Number 21739-92-4 [4]

Molecular Weight 235.46 g/mol [5]

Melting Point 154-156 °C [6]

Appearance White powder [5]

Water Solubility 2.63 g/L @ 20°C [6]

2-Chlorobenzoic acid (Related

Compound)

CAS Number 118-91-2 [7]

Molecular Weight 156.57 g/mol [7]

Melting Point 138-140 °C

Oral LD50 (Rat) 501 mg/kg [7]

Hazard Identification and Safety Precautions
2-Bromo-3-chlorobenzoic acid is classified as a hazardous substance.[8] It is harmful if

swallowed, causes skin irritation, and can cause serious eye irritation.[8] It may also cause

respiratory irritation.[5]
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[9]

Hand Protection: Wear compatible chemical-resistant gloves.[9]

Skin and Body Protection: A lab coat and appropriate protective clothing are required to

prevent skin exposure.[4]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if there is a risk of dust

formation or if working in a poorly ventilated area.[4][9]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing dust.[9]

Work in a well-ventilated area, preferably in a chemical fume hood.[9]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in the laboratory.[10]

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation persists, get medical advice.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[7]
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Storage and Disposal
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]

Keep away from incompatible materials such as strong oxidizing agents.[4]

Store locked up.[10]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[10]

Do not allow the product to enter drains.[9]

Experimental Protocols
The following is a general protocol for a reaction involving 2-Bromo-3-chlorobenzoic acid.

This should be adapted based on the specific requirements of the experiment.

General Protocol for a Coupling Reaction:

Preparation:

Set up the reaction apparatus in a chemical fume hood.

Ensure all glassware is dry. .

Reagent Handling:

Weigh the required amount of 2-Bromo-3-chlorobenzoic acid in a tared container.

Handle the solid with appropriate PPE to avoid dust inhalation and skin contact. .

Reaction:
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In a reaction flask, dissolve or suspend the 2-Bromo-3-chlorobenzoic acid in a suitable

solvent.

Add other reactants and catalysts as required by the specific protocol.

Heat or cool the reaction mixture as necessary, using a controlled temperature bath. .

Work-up and Purification:

After the reaction is complete, quench the reaction mixture according to the specific

protocol.

Perform extraction, washing, and drying of the organic phase.

Purify the product using techniques such as crystallization or column chromatography. .

Waste Disposal:

Collect all chemical waste in appropriately labeled containers for disposal by a licensed

company.
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General Workflow for Handling 2-Bromo-3-chlorobenzoic Acid

Preparation
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Post-Experiment
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Weighing and Transfer
(in fume hood)

Perform Experiment

Decontaminate Glassware

Proper Waste Disposal

Store in a Cool, Dry,
Well-Ventilated Area

Store unused reagent

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Bromo-3-chlorobenzoic acid.
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Decision Tree for Storage of 2-Bromo-3-chlorobenzoic Acid

Receive Container of
2-Bromo-3-chlorobenzoic Acid
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Yes
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Identify a suitable
storage location.

No

Is it segregated from
incompatible materials
(e.g., strong oxidizers)?

Yes

Relocate incompatible
materials.

No
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Yes
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Caption: Decision tree for the proper storage of 2-Bromo-3-chlorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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